Cas no 1049340-94-4 (3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-(2-ethylphenyl)urea)

• Product Name: 3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-(2-ethylphenyl)urea
• CAS No: 1049340-94-4
• MF: C₂₃H₂₆N₄O₄
• MW: 422.476945400238
• CID: 6407994
• PubChem ID: 25815515
• Update Time: 2025-10-21

3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-(2-ethylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-(2-ethylphenyl)urea
• 1-[2-[3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-3-(2-ethylphenyl)urea
• Urea, N-[2-[3-(2,5-dimethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-N'-(2-ethylphenyl)-
• AKOS024494759
• 1-(2-(3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-(2-ethylphenyl)urea
• 1049340-94-4
• VU0633210-1
• F5072-2014

• Inchi： 1S/C23H26N4O4/c1-4-16-7-5-6-8-19(16)25-23(29)24-13-14-27-22(28)12-10-20(26-27)18-15-17(30-2)9-11-21(18)31-3/h5-12,15H,4,13-14H2,1-3H3,(H2,24,25,29)
• InChI Key： SXQUOQIBBYFKTN-UHFFFAOYSA-N
• SMILES： N(CCN1N=C(C2=CC(OC)=CC=C2OC)C=CC1=O)C(NC1=CC=CC=C1CC)=O

Computed Properties

• Exact Mass: 422.19540532g/mol
• Monoisotopic Mass: 422.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.3Ų

Additional information on 3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-(2-ethylphenyl)urea

3-{2-[3-(2,5-Dimethoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-yl]Ethyl}-1-(2-Ethylphenyl)Urea: A Comprehensive Overview

The compound with CAS No. 1049340-94-4, known as 3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-(2-ethylphenyl)urea, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of ureas, which are widely used in pharmaceuticals due to their ability to form stable bonds and exhibit diverse biological activities. The structure of this molecule is characterized by a complex arrangement of functional groups, including a urea moiety, a pyridazine ring, and multiple aromatic substituents.

Recent studies have highlighted the importance of pyridazine derivatives in the development of novel therapeutic agents. Pyridazine, a six-membered aromatic ring with two nitrogen atoms at positions 1 and 4, is known for its ability to participate in various chemical reactions and exhibit unique electronic properties. In the case of 3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-(2-ethylphenyl)urea, the pyridazine ring is further substituted with a dimethoxyphenyl group at position 3 and an oxo group at position 6. These substituents significantly influence the molecule's electronic properties and bioavailability.

The urea moiety in this compound plays a crucial role in its biological activity. Ureas are known for their ability to form hydrogen bonds, which are essential for molecular recognition and binding to target proteins. The presence of a 2-ethylphenyl group attached to the urea nitrogen further enhances the molecule's lipophilicity, making it more likely to cross cellular membranes and interact with intracellular targets.

One of the most intriguing aspects of this compound is its potential as a small-molecule inhibitor in cancer therapy. Recent research has demonstrated that certain pyridazine-containing ureas can inhibit key enzymes involved in tumor growth and metastasis. For instance, studies have shown that pyridazine-based inhibitors can target the activity of histone deacetylases (HDACs), which are overexpressed in various types of cancer. By inhibiting HDACs, these compounds can induce histone acetylation, leading to increased chromatin accessibility and reactivation of tumor suppressor genes.

In addition to its potential in oncology, 3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-(2-ethylphenyl)urea has also shown promise in the treatment of inflammatory diseases. The molecule's ability to modulate inflammatory pathways makes it a candidate for therapies targeting conditions such as rheumatoid arthritis and neuroinflammation. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyridazine ring through cyclization reactions and the subsequent attachment of functional groups via nucleophilic substitution or coupling reactions. Researchers have also explored various strategies to optimize the synthesis process, including the use of microwave-assisted synthesis and catalytic systems to improve reaction yields and selectivity.

From an analytical standpoint, the characterization of 3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-(2-ethylphenyl)urea has been carried out using advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These analyses have provided critical insights into the molecule's structure and purity, ensuring its suitability for further biological testing.

Looking ahead, the development of this compound into a clinically relevant drug will depend on several factors, including its pharmacokinetic profile and toxicity profile. Ongoing research is focused on optimizing these parameters through structural modifications and formulation studies. For instance, researchers are investigating whether the addition of specific substituents can improve the compound's solubility or reduce its potential for off-target effects.

In conclusion, 3-{2-[3-(2,5-dimethoxyphenyl)-6-Oxo-1H-pyridazin...